Cas no 857531-01-2 (4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine)

4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-(4-bromophenyl)-4-(4-chlorophenyl)-
- 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
- 106256
- 4-(4-Bromo-phenyl)-4-(4-chloro-phenyl)-piperidine
- AKOS025403876
- SCHEMBL1765209
- HMEHLWUVHGJFIM-UHFFFAOYSA-N
- A1-09655
- DTXSID50678258
- 857531-01-2
- DB-122978
-
- MDL: MFCD11520728
- Inchi: 1S/C17H17BrClN/c18-15-5-1-13(2-6-15)17(9-11-20-12-10-17)14-3-7-16(19)8-4-14/h1-8,20H,9-12H2
- InChI Key: HMEHLWUVHGJFIM-UHFFFAOYSA-N
- SMILES: N1CCC(C2=CC=C(Br)C=C2)(C2=CC=C(Cl)C=C2)CC1
Computed Properties
- Exact Mass: 349.023
- Monoisotopic Mass: 349.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
- XLogP3: 5
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1077043-1g |
4-(4-bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 98% | 1g |
¥5597.00 | 2024-07-28 | |
Crysdot LLC | CD11043545-5g |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 95+% | 5g |
$1786 | 2024-07-18 | |
eNovation Chemicals LLC | D618070-1g |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 95% | 1g |
$695 | 2025-02-19 | |
Chemenu | CM316731-1g |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 95% | 1g |
$660 | 2022-08-31 | |
TRC | B110805-500mg |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 500mg |
$ 895.00 | 2022-06-07 | ||
A2B Chem LLC | AC18677-2.5g |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 95% | 2.5g |
$1045.00 | 2023-12-30 | |
Crysdot LLC | CD11043545-10g |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 95+% | 10g |
$2857 | 2024-07-18 | |
eNovation Chemicals LLC | D618070-1g |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 95% | 1g |
$695 | 2024-05-25 | |
TRC | B110805-1000mg |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 1g |
$ 1485.00 | 2022-06-07 | ||
eNovation Chemicals LLC | D618070-1g |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine |
857531-01-2 | 95% | 1g |
$695 | 2025-02-28 |
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine Related Literature
-
Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020
-
Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
-
Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
-
Shi-Lu Zheng,Yun-Xiang Zou,Zhong Wen,Jia-Fu Lin,Ling-Hui Gu,Long Chen Org. Biomol. Chem., 2021,19, 6812-6816
Additional information on 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
Recent Advances in the Study of 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine (CAS: 857531-01-2)
In recent years, the compound 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine (CAS: 857531-01-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including its bromophenyl and chlorophenyl substituents, contribute to its distinct pharmacological profile, making it a subject of intense investigation.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine. One key area of research involves its interaction with sigma receptors, which are implicated in a range of neurological and psychiatric disorders. Preliminary findings suggest that this compound exhibits high affinity for sigma-1 receptors, which play a crucial role in neuroprotection, neuroplasticity, and the regulation of intracellular calcium signaling. These properties position it as a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Another significant line of inquiry has explored the compound's potential as an analgesic agent. Preclinical studies have demonstrated its efficacy in pain modulation, particularly in models of neuropathic pain. The compound's ability to interact with multiple receptor systems, including opioid and NMDA receptors, suggests a multimodal mechanism of action that could offer advantages over existing therapies. Researchers are particularly interested in its low propensity for abuse and dependence, which could address some of the limitations associated with current opioid-based treatments.
In addition to its therapeutic potential, recent work has also focused on optimizing the synthesis and formulation of 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are critical for further development and clinical translation. Novel formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance the compound's bioavailability and target specificity.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its metabolism and distribution, require further characterization to ensure optimal dosing and minimize potential side effects. Additionally, more comprehensive toxicological studies are needed to evaluate its safety profile in long-term use. Ongoing research aims to address these gaps, with the ultimate goal of advancing this compound into clinical trials.
In conclusion, 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine represents a compelling area of research in chemical biology and drug development. Its unique pharmacological properties and therapeutic potential make it a valuable candidate for addressing unmet medical needs in CNS disorders and pain management. Continued investigation and collaboration across disciplines will be essential to fully realize its clinical promise.
857531-01-2 (4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine) Related Products
- 67306-00-7(Fenpropidin)
- 150-59-4(Alverine)
- 10262-69-8(Maprotiline)
- 936-44-7(3-Phenylpyrrolidine)
- 22348-31-8((R)-2-Benzhydrylpyrrolidine)
- 13314-67-5(1-benzyl-4-(4-methylphenyl)tetrahydropyridine)
- 56243-25-5(1-Benzyl-4-phenylpiperidine-4-carbonitrile)
- 28075-29-8(N-Methyl-3,3-diphenylpropylamine)
- 771-99-3(4-Phenylpiperidine)
- 161368-65-6(4-amino-3-(2-methoxyethyl)phenol)




